4-[[6-bromo-2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-[[6-bromo-2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C26H25BrN4O5S/c1-35-12-10-28-24(33)18-6-4-17(5-7-18)15-31-25(34)21-13-19(27)8-9-22(21)30-26(31)37-16-23(32)29-14-20-3-2-11-36-20/h2-9,11,13H,10,12,14-16H2,1H3,(H,28,33)(H,29,32)
• InChI Key: MZDRJNQMIBLNCJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)CN2C(=O)C3=C(C=CC(=C3)Br)N=C2SCC(=O)NCC4=CC=CO4
• Molecular Formula: C26H25BrN4O5S
• Molecular Weight: 585.5 g/mol
• CAS No.: 422288-59-3

Description

4-[[6-bromo-2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C26H25BrN4O5S and its molecular weight is 585.47. The purity is usually 95%.
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Scientific Research Applications

Hydrolytic Ring Opening in Quinazoline Derivatives

Research on quinazoline derivatives, such as the hydrolytic opening of the quinazoline ring in 3-furfuryl-4-oxo-3,4-dihydroquinazoline derivatives, has demonstrated the reactivity of these compounds under different conditions, leading to the formation of various benzamide derivatives. These studies reveal the chemical behavior of quinazoline compounds, which is crucial for synthesizing new molecules with potential therapeutic applications (Shemchuk et al., 2010).

Synthesis and Characterization of Quinazoline Derivatives

The synthesis and evaluation of quinazoline derivatives for their pharmacological activities have been a significant area of research. For instance, studies on the synthesis and characterization of quinazoline derivatives to search for molecules with diuretic, antihypertensive, and anti-diabetic potential illustrate the versatility of these compounds in medicinal chemistry (Rahman et al., 2014).

Antiplasmodial and Antituberculosis Activities

Quinazoline derivatives have also been investigated for their potential antiplasmodial activities, with studies revealing structure-activity relationships and identifying compounds with promising activity against Plasmodium falciparum strains (Hermann et al., 2021). Additionally, the antimicrobial and antituberculosis activities of quinazoline derivatives highlight their potential in addressing infectious diseases (Bai et al., 2011).

Novel Synthesis Methods and Antimicrobial Activities

Innovative synthesis methods, such as the microwave-assisted synthesis of quinazoline derivatives, have been developed to enhance the efficiency of producing these compounds. These methods open new avenues for rapid synthesis and testing of quinazoline-based molecules for various biological activities, including antimicrobial effects (Selvam et al., 2007).